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Compound of Interest

Compound Name: Ned-19

Cat. No.: B1678007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ned-19 is a potent and selective antagonist of the nicotinic acid adenine dinucleotide

phosphate (NAADP)-mediated calcium (Ca²⁺) signaling pathway. NAADP is a crucial second

messenger that mobilizes intracellular Ca²⁺ stores, playing a significant role in various cellular

processes, including T-cell activation and proliferation. As an antagonist, Ned-19 serves as a

valuable tool for investigating the physiological and pathological roles of NAADP signaling in in

vivo models. These application notes provide detailed information and protocols for the in vivo

delivery of Ned-19, with a focus on its use in immunological and inflammatory research.

Table 1: In Vivo Administration of trans-Ned-19 in a Mouse Model
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Parameter Details Reference

Animal Model
Adult male and female reporter

and Fate mice

Drug trans-Ned-19

Dosage 20 mg/kg

Administration Route Intraperitoneal (IP) injection

Vehicle Dimethyl sulfoxide (DMSO)

Frequency Daily

Duration 1 week

Observed Toxicity

No substantial effect on

weight; no adverse postural or

behavioral changes observed.

Experimental Protocols
Preparation of Ned-19 for Intraperitoneal Injection
This protocol is based on the methodology reported for in vivo studies in mice.

Materials:

trans-Ned-19 (Tocris or equivalent)

Dimethyl sulfoxide (DMSO), injectable grade (Sigma-Aldrich or equivalent)

Sterile, pyrogen-free microcentrifuge tubes

Sterile insulin syringes with a 25-30 gauge needle

Vortex mixer

Weighing scale

Protocol:
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Calculate the required amount of Ned-19 and DMSO:

For a 25 g mouse receiving a 20 mg/kg dose, you will need 0.5 mg of Ned-19.

The volume of DMSO will depend on the desired injection volume. For intraperitoneal

injections in mice, a volume of 100-200 µL is common. To prepare a stock solution,

dissolve a known mass of Ned-19 in a specific volume of DMSO to achieve a desired

concentration (e.g., 5 mg/mL).

Dissolve Ned-19 in DMSO:

Aseptically weigh the required amount of trans-Ned-19 and place it in a sterile

microcentrifuge tube.

Add the calculated volume of injectable-grade DMSO.

Vortex the tube until the Ned-19 is completely dissolved. Gentle warming may be required

to aid dissolution, but ensure the temperature does not degrade the compound.

Prepare for Injection:

Draw the appropriate volume of the Ned-19/DMSO solution into a sterile insulin syringe.

Ensure there are no air bubbles in the syringe.

Storage:

It is recommended to prepare the solution fresh for each set of injections. If short-term

storage is necessary, protect the solution from light and store at a controlled room

temperature. The stability of Ned-19 in DMSO for extended periods should be validated by

the user.

Intraperitoneal (IP) Injection Procedure in Mice
This protocol provides a general guideline for IP injection in mice. All procedures should be

performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Materials:
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Prepared syringe with Ned-19/DMSO solution

70% ethanol

Gauze pads

Appropriate mouse restraint device

Protocol:

Restrain the mouse:

Properly restrain the mouse to expose the abdomen. This can be done manually by

scruffing the neck and securing the tail, or with a restraint device.

Locate the injection site:

The preferred site for IP injection is the lower right quadrant of the abdomen. This location

avoids the cecum, urinary bladder, and major blood vessels.

Administer the injection:

Wipe the injection site with a 70% ethanol-soaked gauze pad.

Insert the needle at a 15-20 degree angle into the peritoneal cavity. Be careful not to insert

the needle too deeply to avoid puncturing internal organs.

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or

fluid is drawn, discard the syringe and prepare a new injection.

Slowly inject the Ned-19/DMSO solution.

Post-injection monitoring:

Return the mouse to its cage and monitor for any signs of distress, such as lethargy,

abdominal swelling, or abnormal behavior.
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NAADP Signaling Pathway in T-Cell Activation
Ned-19 acts by blocking the NAADP signaling pathway, which is a critical initial step in T-cell

activation. Upon T-cell receptor (TCR) stimulation, NAADP is produced and binds to its

receptor, leading to the release of Ca²⁺ from intracellular stores. This initial Ca²⁺ release acts

as a trigger to amplify further Ca²⁺ signaling, which is essential for downstream events like

cytokine production and proliferation.
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Caption: NAADP signaling pathway in T-cell activation and the inhibitory action of Ned-19.

Experimental Workflow for In Vivo Ned-19 Study

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1678007?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678007?utm_src=pdf-body
https://www.benchchem.com/product/b1678007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines a typical experimental workflow for an in vivo study using Ned-
19 to investigate its effects on a disease model.
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Caption: General experimental workflow for an in vivo study using Ned-19.

Concluding Remarks
Ned-19 is a critical tool for elucidating the in vivo functions of NAADP-mediated Ca²⁺ signaling.

The protocols and information provided herein offer a comprehensive guide for researchers

utilizing Ned-19 in their animal models. Adherence to proper preparation and administration

techniques is paramount to ensure the reproducibility and validity of experimental findings. As

with any in vivo experiment, careful observation and adherence to ethical guidelines are

essential.

To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Delivery of
Ned-19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678007#ned-19-delivery-methods-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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